Cas no 130400-94-1 (Phenol, 2-(1-methylethoxy)-5-nitro-)
130400-94-1 structure
Product Name:Phenol, 2-(1-methylethoxy)-5-nitro-
CAS No:130400-94-1
MF:C9H11NO4
MW:197.187942743301
CID:1225814
PubChem ID:14687427
Update Time:2025-04-20
Phenol, 2-(1-methylethoxy)-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1-methylethoxy)-5-nitro-
- 3-hydroxy-4-isopropoxynitrobenzene
- 2-isopropoxy-5-nitro-phenol
- DB-348265
- SCHEMBL2039588
- 130400-94-1
- RTSXWISLAZGALQ-UHFFFAOYSA-N
- 2-Isopropoxy-5-nitrophenol
-
- Inchi: 1S/C9H11NO4/c1-6(2)14-9-4-3-7(10(12)13)5-8(9)11/h3-6,11H,1-2H3
- InChI Key: RTSXWISLAZGALQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1O)[N+](=O)[O-])C(C)C
Computed Properties
- Exact Mass: 197.06883
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- PSA: 72.6
Phenol, 2-(1-methylethoxy)-5-nitro- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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